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Compound of Interest

Compound Name: [Gln144]-PLP (139-151)

Cat. No.: B15613474 Get Quote

Researchers and laboratory professionals handling [Gln144]-PLP (139-151) must adhere to

established safety protocols to ensure a secure laboratory environment. While a specific Safety

Data Sheet (SDS) for [Gln144]-PLP (139-151) is not readily available, guidance can be taken

from the SDS for the closely related peptide, PLP (139-151). According to available data, PLP

(139-151) is not classified as a hazardous substance or mixture.[1] However, standard

laboratory precautions should always be observed.

Personal Protective Equipment (PPE) and Handling
When working with [Gln144]-PLP (139-151), it is imperative to use appropriate personal

protective equipment. This includes, but is not limited to, safety glasses, gloves, and a

laboratory coat. All handling of the lyophilized powder or solutions should be conducted in a

well-ventilated area, preferably within a fume hood, to avoid inhalation of dust or aerosols.[1]

First Aid Measures:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

ensuring eyelids are held open. Seek medical attention.[1]

Skin Contact: Remove contaminated clothing and rinse the affected skin area thoroughly

with water.[1]

Inhalation: Move to an area with fresh air. If breathing becomes difficult, seek immediate

medical attention.[1]
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Ingestion: Wash out the mouth with water. Do not induce vomiting and seek medical advice.

[1]

Chemical and Physical Properties Summary
For reference and handling purposes, the following table summarizes the known properties of

the related peptide, PLP (139-151).

Property Value Reference

Molecular Formula C72H104N20O17 --INVALID-LINK--[1]

Molecular Weight 1521.72 g/mol --INVALID-LINK--[1]

Appearance White to off-white powder --INVALID-LINK--[2]

Solubility Soluble in water to 2 mg/ml --INVALID-LINK--[3]

Storage Temperature -20°C --INVALID-LINK--[3]

Spill and Disposal Procedures
In the event of a spill, prevent further leakage and keep the material away from drains or water

courses.[1] Absorb solutions with an inert, liquid-binding material such as diatomite or universal

binders.[1] Following absorption, decontaminate surfaces and equipment by scrubbing with

alcohol.[1]

Proper disposal of [Gln144]-PLP (139-151) and its containers should be conducted in

accordance with local, state, and federal regulations for non-hazardous chemical waste.

Step-by-Step Disposal Protocol:

Collection: Collect all waste material, including unused peptide, contaminated consumables

(e.g., pipette tips, tubes), and spill cleanup materials, in a designated and clearly labeled

chemical waste container.

Inactivation (if required by local protocol): While not classified as hazardous, some

institutional protocols may require the inactivation of biological molecules. This can often be
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achieved by treating the waste with a 10% bleach solution or a suitable chemical disinfectant

for a specified contact time.

Packaging: Ensure the waste container is securely sealed to prevent leakage.

Labeling: Clearly label the waste container with the contents, including the name of the

chemical and any solvents used.

Storage: Store the sealed waste container in a designated, secure area away from

incompatible materials, pending collection.

Disposal: Arrange for the disposal of the chemical waste through your institution's

environmental health and safety (EHS) office or a licensed chemical waste disposal

contractor.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of [Gln144]-PLP
(139-151).
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Arrange for Pickup by
EHS or Licensed Contractor

END: Proper Disposal
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Caption: Disposal workflow for [Gln144]-PLP (139-151).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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